Cas no 1094346-72-1 (5-Amino-1-pyridin-4-ylpyrazole-4-carboxylic acid)

• Product Name: 5-Amino-1-pyridin-4-ylpyrazole-4-carboxylic acid
• CAS No: 1094346-72-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2114811
• Update Time: 2023-08-04

5-Amino-1-pyridin-4-ylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-pyridinyl)-1H-Pyrazole-4-carboxylic acid
• 5-amino-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid
• 5-Amino-1-pyridin-4-ylpyrazole-4-carboxylic acid

• Inchi： 1S/C9H8N4O2/c10-8-7(9(14)15)5-12-13(8)6-1-3-11-4-2-6/h1-5H,10H2,(H,14,15)
• InChI Key： VGTMWUYUCAKQQS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=CN=CC=2)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 94